1H-Isoindol-3-amine, 1-methyl-1-phenyl-

• CAS No.: 917776-52-4
• Molecular Formula: C15H14N2
• Molecular Weight: 222.28 g/mol
• IUPAC Name: 3-methyl-3-phenylisoindol-1-amine
• InChI: InChI=1S/C15H14N2/c1-15(11-7-3-2-4-8-11)13-10-6-5-9-12(13)14(16)17-15/h2-10H,1H3,(H2,16,17)
• InChI Key: DSTFDMSWHBZXPS-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2=CC=CC=C2C(=N1)N)C3=CC=CC=C3

Description

1H-Isoindol-3-amine, 1-methyl-1-phenyl- is a heterocyclic compound that features an isoindole core with an amine group at the third position, a methyl group at the first position, and a phenyl group also attached to the first position

Preparation Methods

The synthesis of 1H-Isoindol-3-amine, 1-methyl-1-phenyl- can be achieved through several synthetic routes. One common method involves the reaction of an appropriate isoindole precursor with an amine source under controlled conditions. For instance, the reaction of 1-methyl-1-phenylisoindole with ammonia or an amine derivative can yield the desired product. Industrial production methods may involve the use of catalysts and optimized reaction conditions to enhance yield and purity.

Chemical Reactions Analysis

1H-Isoindol-3-amine, 1-methyl-1-phenyl- undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can convert it into different reduced forms, depending on the reagents and conditions used.

Substitution: The amine group can participate in substitution reactions, where it can be replaced by other functional groups. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various electrophiles for substitution reactions. Major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

1H-Isoindol-3-amine, 1-methyl-1-phenyl- has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: Its derivatives are studied for their potential biological activities, including antimicrobial and anticancer properties.

Medicine: This compound and its derivatives are explored for their potential as therapeutic agents.

Industry: It is used in the development of materials with specific electronic and optical properties.

Mechanism of Action

The mechanism of action of 1H-Isoindol-3-amine, 1-methyl-1-phenyl- involves its interaction with specific molecular targets. The amine group can form hydrogen bonds with biological molecules, influencing their function. The phenyl and methyl groups contribute to the compound’s overall hydrophobicity and can affect its interaction with lipid membranes and proteins. The exact pathways and targets depend on the specific application and derivative used.

Comparison with Similar Compounds

1H-Isoindol-3-amine, 1-methyl-1-phenyl- can be compared with other similar compounds, such as:

• 1H-Isoindol-3-amine, 1-methyl-1-ethyl-
• 1H-Isoindol-3-amine, 1-methyl-1-propyl-
• 1H-Isoindol-3-amine, 1-methyl-1-butyl- These compounds share the isoindole core but differ in the substituents attached to the first position. The uniqueness of 1H-Isoindol-3-amine, 1-methyl-1-phenyl- lies in the presence of the phenyl group, which can significantly influence its chemical properties and potential applications.